Cas no 3893-15-0 (2-Propenal,2-methyl-3-(4-methylphenyl)-)

• Product Name: 2-Propenal,2-methyl-3-(4-methylphenyl)-
• CAS No: 3893-15-0
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 296739
• PubChem ID: 11984401
• Update Time: 2025-04-19

2-Propenal,2-methyl-3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenal,2-methyl-3-(4-methylphenyl)-
• a,4-Dimethylcinnamaldehyde
• Cinnamaldehyde,p,a-dimethyl- (7CI,8CI)
• 2-Propenal,2-methyl-3-(4-methylphenyl)
• A18720
• (2E)-2-methyl-3-(4-methylphenyl)-2-propenal
• MPHJYKZNGMSGNF-JXMROGBWSA-N
• 3893-15-0
• (E)-2-Methyl-3-(p-tolyl)acrylaldehyde
• (2E)-2-methyl-3-(4-methylphenyl) -2-propenal

• Inchi： 1S/C11H12O/c1-9-3-5-11(6-4-9)7-10(2)8-12/h3-8H,1-2H3/b10-7+
• InChI Key： MPHJYKZNGMSGNF-JXMROGBWSA-N
• SMILES： O=C/C(/C)=C/C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 160.08886
• Monoisotopic Mass: 160.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes